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Compound of Interest

Compound Name: Bafilomycin C1

Cat. No.: B15558859

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
The bafilomycins are a family of macrolide antibiotics produced by various Streptomyces

species, characterized by a 16-membered lactone ring scaffold.[1] These compounds exhibit a

wide array of biological activities, including anti-tumor, anti-parasitic, immunosuppressant, and

anti-fungal effects.[1] The most extensively studied member, Bafilomycin A1, is a highly potent

and specific inhibitor of vacuolar-type H+-ATPase (V-ATPase), a proton pump crucial for the

acidification of intracellular organelles like lysosomes.[2] This inhibition disrupts cellular

processes reliant on acidic environments, most notably autophagy, making bafilomycins

invaluable tools in cell biology research and potential therapeutic agents, particularly in

oncology. However, their clinical application has been hampered by significant toxicity.[1] This

guide provides a comprehensive technical overview of the bafilomycin family, with a primary

focus on Bafilomycin A1, detailing its mechanism of action, effects on key signaling pathways,

quantitative data on its biological activity, and detailed experimental protocols for its study.

Core Compound Profile: Bafilomycin A1
Chemical Structure: A 16-membered macrolide lactone.[1]
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Molecular Formula: C₃₅H₅₈O₉[1]

Molecular Weight: 622.83 g/mol [2]

Primary Target: Vacuolar H+-ATPase (V-ATPase)[2]

Mechanism of Action and Biological Effects
Bafilomycin A1's primary mechanism of action is the potent and specific inhibition of V-ATPase.

[2] It binds to the c-ring of the V₀ subunit of the V-ATPase complex, disrupting proton

translocation across the membrane.[3][4] This leads to a failure in acidifying intracellular

compartments.

Inhibition of Autophagy
Bafilomycin A1 is widely used as an autophagy inhibitor.[1] Autophagy is a cellular process for

degrading and recycling cellular components, which involves the fusion of autophagosomes

with lysosomes. Bafilomycin A1 blocks the late stage of autophagy by preventing the fusion of

autophagosomes with lysosomes and inhibiting the degradative capacity of lysosomes by

neutralizing their acidic pH.[5][6] This leads to an accumulation of autophagosomes, a

phenomenon that can be quantified to measure autophagic flux.

Induction of Apoptosis
Bafilomycin A1 can induce apoptosis through multiple mechanisms:

AIF-Dependent Pathway: In some cancer cells, Bafilomycin A1 induces caspase-

independent apoptosis by triggering the translocation of Apoptosis-Inducing Factor (AIF)

from the mitochondria to the nucleus.[5][6]

Mitochondrial Disruption: Bafilomycin A1 can act as a potassium ionophore, disrupting

mitochondrial membrane potential, leading to mitochondrial swelling, uncoupling of oxidative

phosphorylation, and inhibition of respiration.[7][8]

Beclin-1/Bcl-2 Interaction: Bafilomycin A1 can promote the interaction between Beclin-1 (a

key autophagy protein) and Bcl-2 (an anti-apoptotic protein). This interaction inhibits both

autophagy and the anti-apoptotic function of Bcl-2, thereby promoting cell death.[6][9]
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Effects on Signaling Pathways
Bafilomycin A1 significantly impacts key cellular signaling pathways:

mTOR Signaling: In certain cellular contexts, Bafilomycin A1 has been shown to activate the

mTOR signaling pathway, a central regulator of cell growth and a negative regulator of

autophagy. This is evidenced by the increased phosphorylation of mTOR and its downstream

effectors such as p70S6K and 4E-BP1.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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